Cas no 887595-99-5 (Hydrazine,[[3-(4-methoxyphenoxy)phenyl]methyl]-)

Hydrazine,[[3-(4-methoxyphenoxy)phenyl]methyl]- structure
887595-99-5 structure
Product Name:Hydrazine,[[3-(4-methoxyphenoxy)phenyl]methyl]-
CAS No:887595-99-5
MF:C14H16N2O2
MW:244.289043426514
CID:713886
PubChem ID:53425280
Update Time:2025-04-19

Hydrazine,[[3-(4-methoxyphenoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazine,[[3-(4-methoxyphenoxy)phenyl]methyl]-
    • [3-(4-methoxyphenoxy)phenyl]methylhydrazine
    • 3-(4-METHOXY-PHENOXY)-BENZYL-HYDRAZINE
    • 887595-99-5
    • DTXSID90698834
    • {[3-(4-Methoxyphenoxy)phenyl]methyl}hydrazine
    • MDL: MFCD07786469
    • Inchi: 1S/C14H16N2O2/c1-17-12-5-7-13(8-6-12)18-14-4-2-3-11(9-14)10-16-15/h2-9,16H,10,15H2,1H3
    • InChI Key: RCTNQDZXEGWXII-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)OC)C1=CC=CC(=C1)CNN

Computed Properties

  • Exact Mass: 244.121
  • Monoisotopic Mass: 244.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 56.5A^2

Experimental Properties

  • Density: 1.147±0.06 g/cm3(Predicted)
  • Boiling Point: 425.5±40.0 °C(Predicted)
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